Cas no 1233932-36-9 (2-Chloro-4-(4-methyl-1h-pyrazol-1-yl)pyrimidine)
1233932-36-9 structure
Product Name:2-Chloro-4-(4-methyl-1h-pyrazol-1-yl)pyrimidine
CAS No:1233932-36-9
MF:C8H7ClN4
MW:194.620979547501
MDL:MFCD16712626
CID:5463410
PubChem ID:62343477
Update Time:2023-08-28
2-Chloro-4-(4-methyl-1h-pyrazol-1-yl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-4-(4-methyl-1h-pyrazol-1-yl)pyrimidine
- Z976663490
- Pyrimidine, 2-chloro-4-(4-methyl-1H-pyrazol-1-yl)-
-
- MDL: MFCD16712626
- Inchi: 1S/C8H7ClN4/c1-6-4-11-13(5-6)7-2-3-10-8(9)12-7/h2-5H,1H3
- InChI Key: NWEJHMRVUYJCBT-UHFFFAOYSA-N
- SMILES: ClC1=NC=CC(=N1)N1C=C(C)C=N1
Computed Properties
- Exact Mass: 194.0359239 g/mol
- Monoisotopic Mass: 194.0359239 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 194.62
- XLogP3: 1.8
- Topological Polar Surface Area: 43.6
Experimental Properties
- Density: 1.41±0.1 g/cm3(Predicted)
- Boiling Point: 377.3±17.0 °C(Predicted)
- pka: -2.17±0.19(Predicted)
2-Chloro-4-(4-methyl-1h-pyrazol-1-yl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3270280-1g |
2-chloro-4-(4-methyl-1H-pyrazol-1-yl)pyrimidine |
1233932-36-9 | 95% | 1g |
$656.0 | 2023-09-04 | |
| Enamine | EN300-3270280-5g |
2-chloro-4-(4-methyl-1H-pyrazol-1-yl)pyrimidine |
1233932-36-9 | 95% | 5g |
$1903.0 | 2023-09-04 | |
| Enamine | EN300-3270280-10g |
2-chloro-4-(4-methyl-1H-pyrazol-1-yl)pyrimidine |
1233932-36-9 | 95% | 10g |
$2823.0 | 2023-09-04 | |
| Enamine | EN300-3270280-0.05g |
2-chloro-4-(4-methyl-1H-pyrazol-1-yl)pyrimidine |
1233932-36-9 | 95.0% | 0.05g |
$153.0 | 2025-03-18 | |
| Enamine | EN300-3270280-0.1g |
2-chloro-4-(4-methyl-1H-pyrazol-1-yl)pyrimidine |
1233932-36-9 | 95.0% | 0.1g |
$228.0 | 2025-03-18 | |
| Enamine | EN300-3270280-0.25g |
2-chloro-4-(4-methyl-1H-pyrazol-1-yl)pyrimidine |
1233932-36-9 | 95.0% | 0.25g |
$325.0 | 2025-03-18 | |
| Enamine | EN300-3270280-0.5g |
2-chloro-4-(4-methyl-1H-pyrazol-1-yl)pyrimidine |
1233932-36-9 | 95.0% | 0.5g |
$512.0 | 2025-03-18 | |
| Enamine | EN300-3270280-1.0g |
2-chloro-4-(4-methyl-1H-pyrazol-1-yl)pyrimidine |
1233932-36-9 | 95.0% | 1.0g |
$656.0 | 2025-03-18 | |
| Enamine | EN300-3270280-2.5g |
2-chloro-4-(4-methyl-1H-pyrazol-1-yl)pyrimidine |
1233932-36-9 | 95.0% | 2.5g |
$1287.0 | 2025-03-18 | |
| Enamine | EN300-3270280-5.0g |
2-chloro-4-(4-methyl-1H-pyrazol-1-yl)pyrimidine |
1233932-36-9 | 95.0% | 5.0g |
$1903.0 | 2025-03-18 |
2-Chloro-4-(4-methyl-1h-pyrazol-1-yl)pyrimidine Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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